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Compound of Interest

2-(2-Benzothiazolyl)-5-
Compound Name:

methylphenol
CAS No.: 56048-54-5
Cat. No.: B1267060

Get Quote

Part 1: Executive Summary & Immediate Directives

Do not treat this compound as general organic waste. 2-(2-Benzothiazolyl)-5-methylphenol
(CAS: 21703-55-9), often referred to as MMPBT or related benzothiazole derivatives, presents
specific environmental persistence risks and aquatic toxicity.[1]

Immediate Action Plan:

e Segregation: Isolate all solid and liquid waste containing this compound from general trash
and sewer systems.

o Labeling: Clearly mark all waste containers with "Non-Halogenated Organic - High Aquatic
Toxicity."

» Disposal Method: The only authorized disposal route is High-Temperature Incineration via a
licensed chemical waste contractor.[1]
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Part 2: Chemical Profile & Hazard Logic (Causality)
[1]

To manage disposal effectively, one must understand the why behind the protocol. This
compound is not just an irritant; it is a stable organic framework containing nitrogen and sulfur,
which dictates its environmental fate.

Chemical Identity[1][2][3]

» IUPAC Name: 2-(2-Hydroxy-5-methylphenyl)benzothiazole[1]

Synonyms: 2-(2-Benzothiazolyl)-p-cresol; MMPBTI[1]

CAS Number: 21703-55-9[1]

Molecular Formula: C14H1:NOS

Molecular Weight: 241.31 g/mol

Hazard Analysis & Causality
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Hazard Class Risk Factor Operational Implication

Zero-Discharge Rule: Under
no circumstances can this
) o ) enter sink drains.[1]
Aquatic Toxicity High (H411/H412) ) ]
Benzothiazole rings are
resistant to standard

wastewater biodegradation.[1]

Incineration Only: Open
burning is prohibited.[1]
i ] Controlled incineration with
Combustion NOx / SOx Formation ) )
scrubbers is required to
capture toxic sulfur and

nitrogen oxides.

Dust Control: Solid waste must
rritant Skin/Eye/Respiratory (H315, be double-bagged or sealed to
rritan

H319, H335) prevent aerosolization during

handling.[1]

Part 3: Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Spills)

Applicability: Expired powder, spill cleanup materials, heavily contaminated gloves.

o Containment: Place the solid material into a chemically compatible container (HDPE jar or
amber glass).

o Solvation (Optional but Recommended): If the powder is fine and prone to dusting, dissolve it
in a minimal amount of a combustible solvent (e.g., Acetone or Ethanol) to bind it before
sealing.

e Secondary Containment: Place the primary container inside a clear, sealable hazardous
waste bag (4-mil thickness).

o Labeling: Affix a hazardous waste tag listing:
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o Chemical Name: 2-(2-Benzothiazolyl)-5-methylphenol[1]
o Hazard Checkboxes: Irritant, Toxic to Aquatic Life.[2][3]

o State: Solid/Sludge.[1][4][5]

Protocol B: Liquid Waste (Mother Liquors & Solvents)

Applicability: Reaction mixtures, HPLC waste, washing solvents.

e Segregation: Do not mix with halogenated solvents (like Chloroform/DCM) unless
unavoidable.[1] Halogens complicate the incineration process.[1]

o Collection: Pour into a dedicated "Non-Halogenated Organic" waste carboy (HDPE or
Stainless Steel).

o Concentration Limit: Ensure the concentration of the benzothiazole derivative does not
exceed the solubility limit to prevent precipitation and sludge formation at the bottom of the
carboy.

e PH Check: Ensure the waste stream is neutral (pH 6-8). If the process involved strong
acids/bases, neutralize before adding to the organic waste stream to prevent exothermic
reactions in the drum.

Protocol C: Trace Contaminated Debris

Applicability: Weigh boats, pipettes, paper towels.
o Evaluation: If the debris is visibly soiled, treat as Protocol A.

o Trace Levels: If the debris has only microscopic residue, it may be collected in the "Solid
Hazardous Debris" bin (usually a yellow or red bin in the lab).

» Prohibition: Never throw these items in the regular "black bag" trash.

Part 4: Waste Segregation Logic Flow

The following diagram illustrates the decision-making process for segregating 2-(2-
Benzothiazolyl)-5-methylphenol waste streams to ensure compliance and safety.
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Waste Generation:
2-(2-Benzothiazolyl)-5-methylphenol

Determine Physical State

Liquid / Solution Solid / Powder / Debris

/ l

Is solvent Halogenated?
(e.g., DCM, Chloroform)

Is it pure chemical or debris?

Yes 0 (Acetone, EtOH) Pure / Spill Cleanup Gloves / Pipettes

Stream A: Halogenated Organic Waste Stream B: Non-Halogenated Organic Waste

Stream C: Solid Chemical Waste Stream D: Contaminated Debris
(Lab Pack for Incineration) (Hazardous Solid Bin)

(Incineration) (High BTU Fuel Blending)

Click to download full resolution via product page

Figure 1: Decision logic for segregating benzothiazole waste streams. Note that all paths lead
to thermal destruction (incineration).[1]

Part 5: Regulatory & Compliance Framework|[6]
US EPA (RCRA)

While 2-(2-Benzothiazolyl)-5-methylphenol is not explicitly listed on the P-list or U-list, it must
be characterized by the generator.[1]

o Waste Code: If mixed with ignitable solvents, use DOO1. If toxic characteristics are
determined via TCLP (unlikely for this specific solid but possible), apply D003 (Reactivity)
only if mixed with strong oxidizers.

o Generator Status: Treat as a "Non-Listed Hazardous Waste" requiring manifestation.[1]
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European Waste Catalogue (EWC)[1]

o Code 16 05 06:* Laboratory chemicals, consisting of or containing hazardous substances,
including mixtures of laboratory chemicals.

Transport (DOTI/IATA)

When preparing for off-site disposal:

Proper Shipping Name: Environmentally hazardous substance, solid, n.o.s. (2-(2-
Benzothiazolyl)-5-methylphenol).[1]

UN Number: UN 3077

Class: 9

Packing Group: Il
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Operational Disposal Guide: 2-(2-Benzothiazolyl)-5-
methylphenol[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267060/docs#operational-disposal-guide-2-2-
benzothiazolyl-5-methylphenol-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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